Cas no 2137852-24-3 ([3,3'-Bipyridine]-2-methanol, 6-methyl-)

• Product Name: [3,3'-Bipyridine]-2-methanol, 6-methyl-
• CAS No: 2137852-24-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5287608
• Update Time: 2025-05-16

[3,3'-Bipyridine]-2-methanol, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• [3,3'-Bipyridine]-2-methanol, 6-methyl-

• Inchi： 1S/C12H12N2O/c1-9-4-5-11(12(8-15)14-9)10-3-2-6-13-7-10/h2-7,15H,8H2,1H3
• InChI Key： MGPUAELKEOVIFS-UHFFFAOYSA-N
• SMILES： C1(CO)=NC(C)=CC=C1C1=CC=CN=C1

Additional information on [3,3'-Bipyridine]-2-methanol, 6-methyl-

Introduction to [3,3'-Bipyridine]-2-methanol, 6-methyl- (CAS No. 2137852-24-3)

[3,3'-Bipyridine]-2-methanol, 6-methyl- is a significant compound in the field of coordination chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound, identified by the CAS number 2137852-24-3, belongs to the bipyridine family, which is renowned for its versatility in forming coordination complexes with various metal ions. The presence of both methanol and methyl groups in its structure imparts distinct characteristics that make it a valuable candidate for numerous applications in pharmaceuticals, catalysis, and materials science.

The [3,3'-Bipyridine]-2-methanol, 6-methyl- molecule consists of two pyridine rings connected by a methylene bridge, with additional functional groups attached to enhance its reactivity. The methoxy group at the 2-position and the methyl group at the 6-position contribute to its ability to participate in diverse chemical interactions. These features make it an excellent ligand for constructing stable and functional metal complexes, which are pivotal in various chemical processes.

In recent years, significant advancements have been made in understanding the role of bipyridine derivatives in medicinal chemistry. Researchers have discovered that these compounds can act as effective chelating agents, forming stable complexes with transition metals such as ruthenium and iridium. These metal complexes have shown promise in the development of novel anticancer agents. For instance, [3,3'-Bipyridine]-2-methanol, 6-methyl- has been explored as a potential ligand in the synthesis of metal-based drugs that exhibit strong cytotoxic effects against cancer cells while maintaining low toxicity towards healthy tissues.

The structural flexibility of [3,3'-Bipyridine]-2-methanol, 6-methyl- allows it to form a variety of coordination geometries with different metal ions. This adaptability is particularly useful in catalysis, where the precise arrangement of ligands around a metal center can significantly influence the efficiency and selectivity of chemical reactions. For example, complexes formed with this ligand have been employed in homogeneous catalytic systems for the oxidation of alkanes and alkenes. These reactions are crucial in industrial processes that require high yields and minimal byproduct formation.

Moreover, the incorporation of [3,3'-Bipyridine]-2-methanol, 6-methyl- into materials science has opened up new avenues for developing advanced functional materials. Its ability to self-assemble into ordered structures makes it suitable for creating molecular frameworks that can be used in sensors, light-emitting devices, and even molecular sieves. The compound's interaction with light also makes it a candidate for applications in photovoltaic cells and optoelectronic materials.

Recent studies have highlighted the importance of [3,3'-Bipyridine]-2-methanol, 6-methyl- in bioinorganic chemistry. Researchers have demonstrated its potential as a tool for studying electron transfer processes in biological systems. The compound's ability to mimic natural redox-active sites has provided new insights into the mechanisms underlying cellular respiration and photosynthesis. This research not only enhances our understanding of fundamental biological processes but also aids in the design of synthetic systems that can emulate these natural functions.

The synthesis of [3,3'-Bipyridine]-2-methanol, 6-methyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the bipyridine core efficiently. The introduction of functional groups at specific positions is achieved through selective substitution reactions that highlight the compound's synthetic versatility.

In conclusion, [3,3'-Bipyridine]-2-methanol, 6-methyl- (CAS No. 2137852-24-3) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features enable it to form stable metal complexes that are valuable in pharmaceuticals and catalysis. Additionally, its role in materials science and bioinorganic chemistry underscores its significance as a research tool and potential industrial material. As research continues to uncover new properties and applications of this compound, its importance is expected to grow even further.